Cas no 107259-49-4 (9(10H)-Acridinone,1,3-dihydroxy-2,5,6-trimethoxy-10-methyl-)
107259-49-4 structure
Product Name:9(10H)-Acridinone,1,3-dihydroxy-2,5,6-trimethoxy-10-methyl-
CAS No:107259-49-4
MF:C17H17NO6
MW:331.319985151291
CID:166023
PubChem ID:5487955
Update Time:2025-04-19
9(10H)-Acridinone,1,3-dihydroxy-2,5,6-trimethoxy-10-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 9(10H)-Acridinone,1,3-dihydroxy-2,5,6-trimethoxy-10-methyl-
- 1,3-dihydroxy-2,5,6-trimethoxy-10-methylacridin-9-one
- atalafoline
- 1,3-dihydroxy-2,5,6-trimethoxy-10-methylacridin-9(10H)-one
- N-Methyl-1,3-dihydroxy-2,5,6-trimethoxyacridine-9-one
- DTXSID00147984
- AKOS040763252
- F92806
- 107259-49-4
- 9(10H)-Acridinone, 1,3-dihydroxy-2,5,6-trimethoxy-10-methyl-
-
- Inchi: 1S/C17H17NO6/c1-18-9-7-10(19)16(23-3)15(21)12(9)14(20)8-5-6-11(22-2)17(24-4)13(8)18/h5-7,19,21H,1-4H3
- InChI Key: SMZNQRJKSRSJJH-UHFFFAOYSA-N
- SMILES: O(C)C1=C(C=CC2C(C3C(=C(C(=CC=3N(C)C=21)O)OC)O)=O)OC
Computed Properties
- Exact Mass: 331.10561
- Monoisotopic Mass: 331.10558726g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 24
- Rotatable Bond Count: 3
- Complexity: 474
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 12
- XLogP3: 2.9
- Topological Polar Surface Area: 88.5Ų
Experimental Properties
- PSA: 88.46
9(10H)-Acridinone,1,3-dihydroxy-2,5,6-trimethoxy-10-methyl- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TargetMol Chemicals | TN6200-5 mg |
Atalafoline |
107259-49-4 | 98% | 5mg |
¥ 4,040 | 2023-07-11 | |
| TargetMol Chemicals | TN6200-1 mL * 10 mM (in DMSO) |
Atalafoline |
107259-49-4 | 98% | 1 mL * 10 mM (in DMSO) |
¥ 4140 | 2023-09-15 | |
| TargetMol Chemicals | TN6200-5mg |
Atalafoline |
107259-49-4 | 5mg |
¥ 4040 | 2024-07-20 | ||
| TargetMol Chemicals | TN6200-1 ml * 10 mm |
Atalafoline |
107259-49-4 | 1 ml * 10 mm |
¥ 4140 | 2024-07-20 |
9(10H)-Acridinone,1,3-dihydroxy-2,5,6-trimethoxy-10-methyl- Related Literature
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
107259-49-4 (9(10H)-Acridinone,1,3-dihydroxy-2,5,6-trimethoxy-10-methyl-) Related Products
- 5489-57-6(9(10H)-Acridinone,1-hydroxy-2,3-dimethoxy-10-methyl-)
- 475-91-2(Melicopidine)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
Recommended suppliers
Yunnanjiuzhen
Gold Member
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
CN Supplier
Bulk
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
CN Supplier
Bulk
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
CN Supplier
Reagent